Cas no 1986818-77-2 (methyl 3-oxo-5-(trifluoromethyl)cyclohexane-1-carboxylate)

• Product Name: methyl 3-oxo-5-(trifluoromethyl)cyclohexane-1-carboxylate
• CAS No: 1986818-77-2
• MF: C₉H₁₁F₃O₃
• MW: 224.177053689957
• CID: 5104840
• Update Time: 2026-03-03

methyl 3-oxo-5-(trifluoromethyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-5-(trifluoromethyl)cyclohexane-1-carboxylate

• Inchi： 1S/C9H11F3O3/c1-15-8(14)5-2-6(9(10,11)12)4-7(13)3-5/h5-6H,2-4H2,1H3
• InChI Key： UZIVJGQTCQUMMX-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CC(C(F)(F)F)CC(=O)C1

Additional information on methyl 3-oxo-5-(trifluoromethyl)cyclohexane-1-carboxylate

Introduction to Methyl 3-Oxo-5-(Trifluoromethyl)cyclohexane-1-Carboxylate (CAS No. 1986818-77-2)

Methyl 3-Oxo-5-(Trifluoromethyl)cyclohexane-1-Carboxylate, with the CAS registry number 1986818-77-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structural features, which include a cyclohexane ring substituted with a trifluoromethyl group and a methyl ester moiety. The presence of the ketone group at the 3-position further enhances its reactivity and functional versatility.

The synthesis of methyl 3-oxo-5-(trifluoromethyl)cyclohexane-1-carboxylate typically involves multi-step organic reactions, often leveraging advanced catalytic systems and precise control over reaction conditions. Recent studies have highlighted the use of transition metal catalysts, such as palladium complexes, to achieve high yields and selectivity in the formation of this compound. The incorporation of the trifluoromethyl group is particularly challenging due to its electron-withdrawing nature, which can influence both the stability and reactivity of the molecule.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The trifluoromethyl group is known to confer enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability, which are critical for developing effective therapeutic agents. Recent research has demonstrated that derivatives of methyl 3-oxo-5-(trifluoromethyl)cyclohexane-1-carboxylate exhibit potent activity against various enzyme targets, including kinases and proteases, making them valuable candidates for anti-cancer and anti-inflammatory drug development.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its rigid cyclohexane framework and electron-withdrawing substituents make it an ideal candidate for use in advanced polymer systems and high-performance materials. For instance, recent studies have explored its role as a monomer in the synthesis of fluoropolymers with enhanced thermal stability and mechanical properties.

The structural uniqueness of methyl 3-oxo-5-(trifluoromethyl)cyclohexane-1-carboxylate also lends itself to applications in chemical sensing and catalysis. The trifluoromethyl group serves as a sensitive probe for detecting specific chemical environments, while the ketone functionality can act as a reactive site for catalytic transformations. These properties have been exploited in the development of novel sensors for environmental monitoring and selective catalysts for industrial processes.

From a sustainability perspective, researchers have increasingly focused on developing greener synthesis routes for this compound. This includes the use of bio-based feedstocks, enzymatic catalysis, and energy-efficient reaction conditions. Such approaches not only reduce the environmental footprint but also align with the growing demand for sustainable chemical manufacturing practices.

In conclusion, methyl 3-Oxo-5-(Trifluoromethyl)cyclohexane-1-Carboxylate (CAS No. 1986818-77-2) stands out as a versatile and multifunctional compound with wide-ranging applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in advancing modern chemistry and materials science.